Cas no 1261927-72-3 (2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid
• CAS No: 1261927-72-3
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• MDL: MFCD18317066
• CID: 2764033
• PubChem ID: 53222891
• Update Time: 2025-10-28

2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261927-72-3
• DTXSID30687222
• 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid, 95%
• MFCD18317066
• 2-CHLORO-5-(5-FLUORO-2-METHYLPHENYL)ISONICOTINIC ACID
• 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid

• MDL： MFCD18317066
• Inchi： 1S/C13H9ClFNO2/c1-7-2-3-8(15)4-9(7)11-6-16-12(14)5-10(11)13(17)18/h2-6H,1H3,(H,17,18)
• InChI Key： KHOFKJBPYKUUFD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=C(C=CC=1C)F

Computed Properties

• Exact Mass: 265.031
• Monoisotopic Mass: 265.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid

Research Brief on 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid (CAS: 1261927-72-3)

2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid (CAS: 1261927-72-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The compound's isonicotinic acid core, coupled with chloro and fluoro-substituted phenyl groups, suggests possible interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on the synthesis and characterization of 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid, with particular attention to its physicochemical properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These foundational studies are critical for ensuring the reliability of subsequent biological evaluations.

In the context of drug discovery, preliminary research has explored the compound's potential as a scaffold for designing novel inhibitors. Computational modeling and docking studies have indicated that 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid may exhibit affinity for specific enzyme targets involved in inflammatory pathways. This has sparked interest in its potential therapeutic applications, particularly in conditions where modulation of these pathways is desirable.

Further investigations have delved into the compound's pharmacokinetic properties, including its solubility, stability, and metabolic profile. These studies are essential for assessing its suitability as a drug candidate. Early results suggest that the compound demonstrates moderate solubility in aqueous solutions, which may necessitate formulation optimization for enhanced bioavailability. Stability studies under various pH conditions have provided insights into its degradation pathways, informing strategies for improving its shelf life.

The biological activity of 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid has also been evaluated in vitro. Cell-based assays have revealed its effects on specific signaling pathways, with notable inhibition of key inflammatory mediators. These findings support the hypothesis that the compound could serve as a lead molecule for developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess potential toxicity.

In summary, 2-Chloro-5-(5-fluoro-2-methylphenyl)isonicotinic acid (CAS: 1261927-72-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes and preliminary biological activities warrant continued exploration. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its efficacy in relevant disease models. The compound's potential as a therapeutic agent underscores the importance of ongoing research in this area.